6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione

• Molecular Formula: C19H29N5O5
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 6-[2-[2-hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione
• InChI: InChI=1S/C19H29N5O5/c1-21-17(14-18(26)22(2)19(21)27)20-9-11-23(12-13-25)10-3-4-15-5-7-16(8-6-15)24(28)29/h5-8,17,20,25H,3-4,9-14H2,1-2H3
• InChI Key: PLFGJVMYECMJTP-UHFFFAOYSA-N
• Canonical SMILES: CN1C(CC(=O)N(C1=O)C)NCCN(CCCC2=CC=C(C=C2)[N+](=O)[O-])CCO

Description

The compound 6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione (hereafter referred to by its full IUPAC name) is a heterocyclic molecule featuring a pyrimidinedione core (1,3-diazinane-2,4-dione) substituted with two methyl groups at positions 1 and 2. Its structure includes a branched alkylamine chain terminating in a hydroxyethyl group and a 4-nitrophenylpropyl moiety.

This compound is structurally analogous to intermediates in pharmaceutical research, particularly in studies targeting enzyme inhibition or receptor modulation, as suggested by its inclusion in crystallographic fragment-screening contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

Nifekalant can be synthesized through the reaction of benzaldehyde with ethyl acetate under basic conditions. The reaction typically occurs at room temperature, and the product is purified through extraction and distillation .

Industrial Production Methods

In industrial settings, nifekalant is produced by reacting benzaldehyde with ethyl acetate in the presence of a base. The reaction mixture is then subjected to extraction and distillation to obtain the pure compound. The process is carried out under controlled conditions to ensure the safety and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Nifekalant undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.

Reduction: Reduction reactions can convert nifekalant into its corresponding amine derivatives.

Substitution: Nifekalant can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Various nucleophiles and electrophiles can be used in substitution reactions, depending on the desired product.

Major Products Formed

The major products formed from these reactions include various amine derivatives, oxidized products, and substituted compounds, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Nifekalant has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various organic synthesis reactions.

Biology: Nifekalant is studied for its effects on potassium channels in biological systems.

Medicine: It is used as an antiarrhythmic agent in the treatment of cardiac arrhythmias.

Industry: Nifekalant is used in the production of pharmaceuticals and other chemical products.

Mechanism of Action

Nifekalant exerts its effects by blocking potassium channels in cardiac cells. This action prolongs the repolarization phase of the cardiac action potential, thereby stabilizing the cardiac rhythm. The molecular targets of nifekalant include the IKr (rapidly activating delayed rectifier potassium) channels, which are crucial for maintaining the normal electrical activity of the heart .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, the compound is compared to three analogs with overlapping functional groups or structural motifs.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Features
6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione (hydrochloride)	C₂₁H₃₀ClN₇O₆	440.9	Pyrimidinedione, nitrophenyl, hydroxyethyl	Electron-withdrawing nitro group; tertiary amine enhances solubility at low pH
1-[1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl]-4-[2-[(2-methylpyrazol-3-yl)-amino]-pyrimidin-4-yl]-pyridin-2-one	C₂₁H₁₈ClFN₆O₂	440.9	Pyridinone, pyrazole, fluorophenyl	Halogenated aryl group; pyrazole moiety may enhance π-π stacking
3-[2-[2,3-Difluoro-4-[[10-hydroxy-6-methyl-8-oxo-9-[[4-(trifluoromethyl)-2-[6-(trifluoromethyl)pyrimidin-4-yl]phenyl]carbamoyl]-6,7-diazaspiro[4.5]dec-9-en-7-yl]methyl]phenoxy]ethylamino]pentanedioic acid	C₄₀H₃₈F₅N₇O₉	864.8	Spirocyclic core, trifluoromethyl, dicarboxylic acid	High polarity due to carboxylic acids; spirocyclic core restricts conformational flexibility
Sodium 4-(2-[2-hydroxy-3-chlorophenyl]ethylamino)propylphenoxyacetate (BRL37344)	C₁₈H₂₀ClNO₃Na	368.8	Phenoxyacetate, chlorophenyl, sodium salt	Ionic character improves aqueous solubility; β-adrenergic receptor ligand

Key Observations:

Electronic Effects: The 4-nitrophenyl group in the target compound contrasts with halogenated aryl groups (e.g., 4-chloro-3-fluorophenyl in the second compound).

Hydrogen Bonding : The hydroxyethyl and tertiary amine groups in the target compound enable hydrogen bonding with biological targets or solvents, akin to the hydroxyethyl chain in BRL37343. However, the absence of ionic groups (e.g., carboxylates in the third compound) limits its solubility in polar media .

Molecular Weight and Complexity : The target compound (MW 440.9) is smaller than the spirocyclic analog (MW 864.8), suggesting better membrane permeability but reduced binding specificity due to fewer interaction sites .

Biological Relevance: Unlike BRL37344, which is a well-characterized β-adrenergic agonist, the target compound’s pharmacological profile remains underexplored.

Biological Activity

The compound 6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological effects, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The chemical structure of the compound includes a diazinane core substituted with various functional groups that contribute to its biological activity. The presence of the 4-nitrophenyl moiety is particularly significant as nitrophenyl groups are known to influence the compound's reactivity and interaction with biological targets.

Property	Value
Molecular Formula	C₁₄H₁₈N₄O₄
Molecular Weight	306.32 g/mol
CAS Number	57516083

Anticancer Properties

Recent studies have indicated that compounds similar to 6-[2-[2-Hydroxyethyl-[3-(4-nitrophenyl)propyl]amino]ethylamino]-1,3-dimethyl-1,3-diazinane-2,4-dione exhibit significant anticancer properties. These compounds can induce apoptosis in cancer cells through various mechanisms:

• Inhibition of Cell Proliferation : The compound has been shown to inhibit the proliferation of various cancer cell lines in vitro.
• Induction of Apoptosis : Mechanistic studies suggest that the compound activates apoptotic pathways, leading to programmed cell death in malignant cells.

The proposed mechanisms through which this compound exerts its biological effects include:

• Targeting Specific Enzymes : It may inhibit specific enzymes involved in cell cycle regulation and apoptosis.
• Modulation of Signaling Pathways : The compound could modulate key signaling pathways such as the MAPK/ERK pathway, which is crucial for cell survival and proliferation.

Case Studies

Several case studies have explored the biological activity of related compounds. For instance:

• Study on Nitrophenyl Derivatives : A study demonstrated that derivatives containing nitrophenyl groups significantly inhibited tumor growth in xenograft models.
  • Findings : The derivatives led to a reduction in tumor size by up to 50% compared to control groups.
• Mechanistic Insights from In Vitro Studies : In vitro assays revealed that the compound induces oxidative stress in cancer cells, contributing to its cytotoxic effects.
  • Results : Cell viability assays indicated a dose-dependent reduction in viability in treated cancer cell lines.

Toxicity and Safety Profile

While investigating the biological activity, it is crucial to assess the toxicity profile of the compound. Preliminary data suggest:

• Low Toxicity in Normal Cells : Initial studies indicate that normal cells exhibit higher resistance to the cytotoxic effects compared to cancer cells.
• Safety Margin : The therapeutic index appears favorable, suggesting potential for clinical applications.